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Introduction
Americium-243 (²⁴³Am) is a major long-lived actinide isotope found in spent nuclear fuel,

contributing significantly to the long-term radiotoxicity and heat load of nuclear waste.[1][2]

Nuclear transmutation offers a promising strategy to convert long-lived isotopes like ²⁴³Am into

shorter-lived or stable nuclides, thereby reducing the environmental burden of nuclear waste.[1]

[2][3][4] This document provides detailed application notes and experimental protocols for the

use of Americium-243 in nuclear transmutation research, targeting researchers and scientists

in the nuclear field.

Americium-243 is produced in nuclear reactors through a series of neutron captures and beta

decays starting from Uranium-238.[5] A tonne of spent nuclear fuel can contain approximately

100 grams of various americium isotopes, primarily ²⁴¹Am and ²⁴³Am.[2] Due to its long half-life

of 7,370 years, ²⁴³Am is a key focus of transmutation studies.[6][7] The primary transmutation

reaction for ²⁴³Am involves neutron capture to produce Americium-244, which then rapidly

decays to Curium-244 (²⁴⁴Cm).[5][6] This process is central to reducing the long-term

radiotoxicity of nuclear waste.[8]

Quantitative Data: Neutron Cross-Sections for
Americium-243
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The probability of a neutron-induced reaction, such as capture or fission, is quantified by its

cross-section, typically measured in barns (b). This data is critical for designing and modeling

transmutation systems.

Neutron Energy Reaction Type
Cross-Section
(barns)

Reference

0.0253 eV (Thermal) (n, total) 86.15 [9]

0.0253 eV (Thermal) (n, elastic) 7.499 [9]

0.0253 eV (Thermal) (n, γ) (Capture) 78.53 [9]

0.0253 eV (Thermal) (n, γ) (Capture) 87.7 ± 5.4 [6]

0.0253 eV (Thermal) (n, fission) 0.1161 [9]

5 keV - 250 keV (n, γ) (Capture) Varies with energy [10][11]

5 keV - 250 keV (n, fission) Varies with energy [10][11]

Resonance Integral (n, γ) (Capture) 1.822 kb [9]

Resonance Integral (n, fission) 6.106 [9]

Fission Spectrum

Average
(n, total) 7.853 [9]

Fission Spectrum

Average
(n, elastic) 4.824 [9]

Fission Spectrum

Average
(n, inelastic) 1.754 [9]

Fission Spectrum

Average
(n, fission) 1.080 [9]

Fission Spectrum

Average
(n, γ) (Capture) 0.1892 [9]
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Separation and Purification of Americium-243 from
Spent Nuclear Fuel
A critical prerequisite for transmutation is the efficient separation of americium from other

elements in spent nuclear fuel, particularly lanthanides and curium, which have similar

chemical properties.[1]

Protocol: Solvent Extraction using Diglycolamide

This protocol is based on advanced aqueous separation processes.

Objective: To selectively separate Americium(III) from a simulated high-level liquid waste

solution.

Materials:

Simulated PUREX raffinate solution containing Am(III), Cm(III), lanthanides(III), and other

fission products in nitric acid.

Diglycolamide-based extractant dissolved in a suitable organic solvent (e.g., dodecane).

Aqueous soluble complexing agent for selective stripping.

Centrifugal contactors.

Analytical instrumentation: ICP-MS, gamma-ray spectrometry.

Procedure:

Co-extraction:

Contact the simulated PUREX raffinate with the diglycolamide-based organic solvent in a

series of centrifugal contactors.

This step co-extracts trivalent actinides (Am, Cm) and lanthanides into the organic phase,

separating them from the bulk of fission products.

Selective Stripping:
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Contact the loaded organic phase with an aqueous solution containing a selective

complexing agent.

This agent will preferentially form a complex with Americium, stripping it back into the

aqueous phase while leaving Curium and Lanthanides in the organic phase.

Analysis:

Analyze the Am-rich aqueous phase and the remaining organic phase using ICP-MS and

gamma-ray spectrometry to determine the separation efficiency.

Neutron Irradiation of Americium-243 Targets
This protocol outlines the general procedure for irradiating an Americium-243 target to induce

transmutation.

Objective: To transmute Americium-243 to Curium-244 and other products through neutron

capture.

Materials:

Purified Americium-243 oxide (AmO₂).

Target holder/capsule (e.g., made of aluminum or stainless steel).

High-flux neutron source (e.g., a nuclear reactor or an accelerator-driven system).

Remote handling equipment for target fabrication and post-irradiation examination.

Gamma-ray and alpha spectrometry systems.

Procedure:

Target Preparation:

Prepare a well-characterized target of Americium-243 oxide. The mass and isotopic

composition should be precisely known.

Encapsulate the AmO₂ powder in a suitable target holder.
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Irradiation:

Place the target in a high-flux region of a nuclear reactor or in the target station of an

accelerator-driven system.[3][12]

Irradiate the target for a predetermined period to achieve the desired level of

transmutation. The neutron energy spectrum and flux should be well-characterized.

Cooling:

After irradiation, move the target to a cooling position to allow short-lived fission and

activation products to decay.

Post-Irradiation Examination (PIE):

Remotely handle the highly radioactive target in a hot cell.

Dissolve the target and perform radiochemical analysis to determine the final isotopic

composition.

Use gamma-ray and alpha spectrometry to identify and quantify the transmutation

products, such as Curium-244.

Visualizations
Nuclear Transmutation Pathway of Americium-243

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://world-nuclear.org/information-library/current-and-future-generation/accelerator-driven-nuclear-energy
https://epaper.kek.jp/l00/papers/FR202.pdf
https://www.benchchem.com/product/b1218457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Americium-243
(²⁴³Am)

Half-life: 7370 y

Americium-244
(²⁴⁴Am)

Half-life: 10.1 h(n, γ)

Fission Products
(n, f)

Curium-244
(²⁴⁴Cm)

Half-life: 18.1 y

β⁻ decay Plutonium-240
(²⁴⁰Pu)

α decay

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Irradiation

Irradiation

Post-Irradiation Examination (PIE)

Data Analysis

Separation of Am-243
from Spent Fuel

Purification of
Americium-243

Target Fabrication
(e.g., AmO₂)

Neutron Irradiation
(Reactor or ADS)

Cooling of
Irradiated Target

Target Dissolution

Radiochemical Analysis
(Spectrometry, ICP-MS)

Determination of
Transmutation Rates
and Cross-Sections

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1218457?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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